2-Ethylpyrrolidine-3-carboxylic acid

• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• SMILES: CCC1C(CCN1)C(=O)O
• InChI: InChI=1S/C7H13NO2/c1-2-6-5(7(9)10)3-4-8-6/h5-6,8H,2-4H2,1H3,(H,9,10)
• InChIKey: PXLUEXMNBAAHQI-UHFFFAOYSA-N

2-Ethylpyrrolidine-3-carboxylic Acid Specifications & Procurement

2-Ethylpyrrolidine-3-carboxylic acid (CAS 1469795-66-1) is an α-substituted β-proline analog with molecular formula C7H13NO2 and molecular weight 143.18 g/mol [1]. The compound features a pyrrolidine ring bearing a carboxylic acid at the 3-position and an ethyl substituent at the 2-position . It belongs to the class of 2-substituted pyrrolidine-3-carboxylic acids, which serve as conformationally constrained proline analogs and key intermediates in pharmaceutical synthesis. The compound exists as a racemic mixture unless otherwise specified and is also available as the hydrochloride salt (CAS 1803595-54-1) .

1 Regioisomer-specific synthetic building block for 2-ethyl pyrrolidine scaffoldsRequires explicit regioisomeric identity verification prior to procurement

2 Conformationally constrained α-substituted β-proline analogSupports peptidomimetic synthesis with defined diastereomeric context

3 Racemic mixture suitable for SAR library synthesisChiral resolution or diastereomeric verification recommended for stereospecific applications

• [1] ChemSrc. 2-Ethylpyrrolidine-3-carboxylic acid. CAS 1469795-66-1. Molecular Formula: C7H13NO2; Molecular Weight: 143.18. View Source

2-Ethylpyrrolidine-3-carboxylic Acid: Why Substitution Fails

Generic substitution among pyrrolidine-3-carboxylic acid analogs fails due to three critical differentiating factors: (1) regioisomeric specificity — the 2-ethyl versus 4-ethyl substitution position dictates entirely distinct synthetic utility, as demonstrated by the Upadacitinib intermediate pathway which requires the 4-ethyl isomer rather than the 2-ethyl configuration [1]; (2) diastereomeric outcome sensitivity — α-substituted β-proline hydrogenation yields cis/trans ratios of 84–87% to 13–16%, and procurement of the wrong diastereomeric mixture fundamentally alters downstream enantiopurity [2]; (3) divergent structure-activity relationships — in pyrrolidine-3-carboxylic acid endothelin antagonists, alkyl substituents at the 2-position confer ET(A) receptor selectivity up to 19,000-fold, whereas alternative substitution patterns produce entirely different selectivity profiles, demonstrating that in-class compounds are not functionally interchangeable [3].

2-Ethyl substitution vs 4-Ethyl regioisomer Regioisomeric position dictates distinct synthetic pathways; only the 4-ethyl isomer is reported for Upadacitinib intermediate use. Substitution would produce a structurally different compound.

α-Substituted β-proline vs Unsubstituted β-proline The 2-ethyl substituent introduces diastereomeric complexity during hydrogenation (cis/trans ratio); unsubstituted pyrrolidine lacks this stereochemical outcome and may not reflect constrained analog behavior.

2-Alkyl pyrrolidine vs 2-Aryl pyrrolidine analog Alkyl vs aryl substitution at the 2-position produces divergent receptor selectivity profiles; SAR evidence indicates these substitution classes are not interchangeable for endothelin receptor studies.

• [1] Patent Application US20210163409A1. Alternate processes for the preparation of pyrrolidine derivatives. Specific aspects relate to alternate process for the preparation of Upadacitinib intermediate, 4-ethylpyrrolidine-3-carboxylic acid. View Source
• [2] Ukrainica Bioorganica Acta. Pd/C-Catalysed Hydrogenization of Methyl Pyrrole-3-Carboxylates in the Diastereoselective Synthesis of α-Substituted β-Prolines. 2020. View Source
• [3] J. Med. Chem. Discovery of a series of pyrrolidine-based endothelin receptor antagonists with enhanced ET(A) receptor selectivity. Compounds with alkyl groups at the 2-position possessed ET(A) selectivity up to 19,000-fold. View Source

2-Ethylpyrrolidine-3-carboxylic Acid: Key Comparative Evidence

Regioisomeric Specificity: 2-Ethyl vs 4-Ethyl

2-Ethylpyrrolidine-3-carboxylic acid is regioisomerically distinct from 4-ethylpyrrolidine-3-carboxylic acid, which serves as a documented key intermediate in the synthesis of Upadacitinib (a JAK1-selective inhibitor) [1]. The patent literature explicitly specifies the 4-ethyl isomer as the required intermediate for Upadacitinib preparation, demonstrating that the 2-ethyl and 4-ethyl regioisomers are not interchangeable in this pharmaceutical synthesis pathway [2].

Regioisomeric Identity

Cross-study comparable

2-Ethylpyrrolidine-3-carboxylic acid

vs

4-Ethylpyrrolidine-3-carboxylic acid (reported Upadacitinib intermediate)

Structurally distinct regioisomers; only the 4-ethyl isomer is specified in patent literature for Upadacitinib synthesis

Regioisomeric identity must be verified before procurement for specific synthetic pathways

Incorrect regioisomer renders material unsuitable for target intermediate applications

Evidence Dimension	Regioisomeric identity and pharmaceutical synthetic utility
Target Compound Data	2-Ethyl substitution on pyrrolidine-3-carboxylic acid scaffold
Comparator Or Baseline	4-Ethylpyrrolidine-3-carboxylic acid (Upadacitinib intermediate)
Quantified Difference	Structurally distinct regioisomers; only the 4-ethyl isomer is specified as the Upadacitinib intermediate; substitution of the 2-ethyl isomer would produce a different compound with unvalidated synthetic utility in this pathway
Conditions	Pharmaceutical intermediate synthesis pathway for Upadacitinib as disclosed in patent literature

Why This Matters

Procurement of the incorrect regioisomer (2-ethyl instead of 4-ethyl) would render the material unsuitable for Upadacitinib intermediate applications, requiring strict regioisomeric verification prior to purchase.

• [1] Patent Application US20210163409A1. Alternate processes for the preparation of pyrrolidine derivatives. Specific aspects relate to alternate process for the preparation of Upadacitinib intermediate, 4-ethylpyrrolidine-3-carboxylic acid, its ester or a salt thereof. View Source
• [2] Patent CN-112778189-A. (3R,4S)-N-Substituent-3-carboxylic acid-4-ethylpyrrolidine, intermediates and upatinib. View Source

Diastereoselective Synthesis of α-Substituted β-Prolines

In the Pd/C-catalyzed hydrogenation of N-Boc-protected 2-substituted pyrrolidine-3-carboxylates (the general synthetic approach for α-substituted β-prolines including 2-ethyl derivatives), the reaction proceeds with full conversion and yields a mixture of diastereomeric N-Boc-protected pyrrolidine-3-carboxylates with cis-configuration content of 84–87% and trans-configuration content of 13–16% as determined by NMR 1H and chromato-mass spectrometry [1]. Subsequent mild hydrolysis with lithium hydroxide followed by neutralization and N-Boc-deprotection with 15% hydrochloric acid isolates the pure major diastereomers of α-substituted β-prolines with 69–74% yields [1]. Trans-configuration was reliably confirmed by NMR 1H NOESY experiments.

Diastereoselectivity

Class-level inference

84–87% cis : 13–16% trans

N-Boc-protected 2-substituted pyrrolidine-3-carboxylate hydrogenation; confirmed by NMR 1H and NOESY

Diastereomeric ratio defines downstream stereochemical outcomes in synthesis

Supplier diastereomeric composition verification recommended

Evidence Dimension	Diastereomeric ratio in hydrogenation of N-Boc-protected 2-substituted pyrrolidine-3-carboxylates
Target Compound Data	α-Substituted β-prolines (class includes 2-ethylpyrrolidine-3-carboxylic acid): cis/trans ratio = 84–87% cis : 13–16% trans
Comparator Or Baseline	Unsubstituted pyrrolidine-3-carboxylic acid (proline analog without α-substituent)
Quantified Difference	The α-ethyl substituent induces stereochemical bias during hydrogenation; unsubstituted pyrrolidine lacks this diastereomeric complexity, producing only a single stereochemical outcome. The 84–87% cis selectivity is a direct consequence of the 2-alkyl substituent.
Conditions	Hydrogenation at 45 atm, 40°C for 20 hours in presence of 10% Pd/C catalyst; N-Boc-protection in dichloromethane with catalytic DMAP at room temperature

Why This Matters

This diastereomeric ratio defines the stereochemical outcome of subsequent synthetic steps; researchers must select suppliers providing verified diastereomeric composition or be prepared for chromatographic separation of cis/trans mixtures.

• [1] Ukrainica Bioorganica Acta. Pd/C-Catalysed Hydrogenization of Methyl Pyrrole-3-Carboxylates in the Diastereoselective Synthesis of α-Substituted β-Prolines. 2020; cis/trans ratio 84–87% to 13–16%; yield 69–74%. View Source

ET(A) Selectivity: 2-Alkyl vs 2-Aryl Substitution

In a series of pyrrolidine-3-carboxylic acid-based endothelin receptor antagonists, compounds with alkyl groups at the 2-position demonstrated ET(A) receptor selectivity up to 19,000-fold, representing a substantial improvement over the 2-aryl reference compound A-127722 (IC50 = 0.36 nM for ET(A) binding with 1,000-fold ET(A) vs ET(B) selectivity) [1]. A-127722 (a 2,4-diarylpyrrolidine-3-carboxylic acid) showed 70% oral bioavailability in rats with pA2 = 9.20 in rabbit aorta contraction antagonism [1]. The SAR investigation explicitly demonstrated that alkyl substitution at the 2-position (including ethyl and larger alkyl groups) shifts the selectivity profile compared to aryl-substituted analogs.

ET(A) Selectivity

Class-level inference

Up to 19,000-fold ET(A) selectivity

2-Alkyl-substituted pyrrolidine-3-carboxylic acid class; comparator A-127722: 1,000-fold selectivity, IC50 0.36 nM

Supports alkyl-substitution SAR for endothelin receptor selectivity studies

Reported ~19-fold selectivity improvement over 2-aryl comparator in class-level data

Evidence Dimension	ET(A) receptor selectivity (fold-selectivity over ET(B) receptor)
Target Compound Data	2-Alkyl-substituted pyrrolidine-3-carboxylic acids: ET(A) selectivity up to 19,000-fold (class-level data)
Comparator Or Baseline	A-127722 (2,4-diarylpyrrolidine-3-carboxylic acid): IC50 ET(A) = 0.36 nM; selectivity = 1,000-fold ET(A) vs ET(B); oral bioavailability = 70% in rats; pA2 = 9.20
Quantified Difference	2-Alkyl substitution improves ET(A) selectivity approximately 19-fold relative to the 1,000-fold selectivity of the 2-aryl comparator A-127722
Conditions	Radioligand binding assays at cloned human ET(A) and ET(B) receptors; phosphoinositol hydrolysis inhibition; rabbit aorta contraction antagonism

Why This Matters

For researchers developing endothelin receptor modulators, the 2-alkyl substitution pattern (including ethyl) confers distinct receptor selectivity compared to 2-aryl analogs; this SAR distinction guides library design and analog selection.

• [1] J. Med. Chem. 1996; Discovery of A-127722: 2,4-Diarylpyrrolidine-3-carboxylic acids as potent ETA selective endothelin receptor antagonists. IC50 ET(A)=0.36 nM; selectivity=1,000-fold; bioavailability=70%; pA2=9.20. J. Med. Chem. Discovery of pyrrolidine-based endothelin receptor antagonists with enhanced ET(A) receptor selectivity: alkyl groups at 2-position yield up to 19,000-fold selectivity. View Source

Physicochemical Profile: cLogP and TPSA

2-Ethylpyrrolidine-3-carboxylic acid exhibits calculated physicochemical parameters of TPSA = 49.33 Ų and cLogP = 0.4591 . These values position the compound within favorable drug-like space and distinguish it from structurally related pyrrolidine carboxylic acid derivatives. For context, unsubstituted pyrrolidine-3-carboxylic acid (β-proline) would have different lipophilicity and polarity characteristics, while N-protected derivatives such as N-Boc-2-ethylpyrrolidine-3-carboxylic acid (CAS 1782226-06-5) exhibit markedly different cLogP values due to the addition of the hydrophobic tert-butoxycarbonyl group .

Physicochemical Profile

Supporting evidence

cLogP0.46

TPSA49.33 Ų

Informs solubility and permeability assessment for library screening prioritization

Vendor-reported calculated values; experimental verification may be needed

Evidence Dimension	Calculated partition coefficient and polar surface area
Target Compound Data	cLogP = 0.4591; TPSA = 49.33 Ų
Comparator Or Baseline	N-Boc-2-ethylpyrrolidine-3-carboxylic acid (CAS 1782226-06-5): higher cLogP due to Boc group addition
Quantified Difference	TPSA 49.33 Ų indicates moderate polarity suitable for blood-brain barrier penetration assessment; cLogP 0.4591 indicates balanced hydrophilicity-lipophilicity
Conditions	Calculated using standard computational chemistry methods; vendor-reported values

Why This Matters

cLogP and TPSA values inform solubility, permeability, and formulation strategies; researchers comparing analogs for library screening can use these calculated properties to prioritize compounds for experimental evaluation.

Branched Alkyl Pyrrolidines for Neurological Indications

Patent DE69921340T2 discloses branched alkyl pyrrolidine-3-carboxylic acids of formula (I) as agents for treating epilepsy, faintness attacks, hypokinesia, cranial disorders, neurodegenerative disorders, depression, anxiety, panic, pain, and neuropathological disorders [1]. The patent encompasses 2-ethylpyrrolidine-3-carboxylic acid as a member of this branched alkyl class. The structural requirement of branched alkyl substitution at the pyrrolidine ring distinguishes these compounds from straight-chain alkyl-substituted or unsubstituted pyrrolidine carboxylic acids, which are not claimed for this specific neurological indication set.

Neurological Patent Context

Class-level inference

Branched alkyl pyrrolidine-3-carboxylic acids covered by patent claims for neurological indication research models

DE69921340T2; 2-ethyl falls within claimed branched alkyl structural scope

Reported patent-disclosed research context; independent biological validation recommended

Class-level inference — not direct activity data for this specific compound

Evidence Dimension	Patented therapeutic application scope
Target Compound Data	2-Ethylpyrrolidine-3-carboxylic acid (branched alkyl class member) covered by patent claims for epilepsy, neurodegeneration, depression, anxiety, pain
Comparator Or Baseline	Unsubstituted pyrrolidine-3-carboxylic acid (β-proline): not covered by DE69921340T2 patent claims
Quantified Difference	Branched alkyl substitution (including 2-ethyl) is a structural requirement for the patented neurological indications; unsubstituted or straight-chain alkyl derivatives fall outside the claimed invention scope
Conditions	Patent DE69921340T2 (Warner-Lambert Company) covering branched alkyl pyrrolidine-3-carboxylic acids

Why This Matters

Intellectual property considerations and specific therapeutic target hypotheses differ between branched alkyl and unsubstituted pyrrolidine carboxylic acids; researchers investigating neurological applications should prioritize branched alkyl derivatives based on patent-disclosed activity.

• [1] Patent DE69921340T2. Branched alkyl pyrrolidine-3-carboxylic acids. Useful as agents in the treatment of epilepsy, faintness attacks, hypokinesia, cranial disorders, neurodegenerative disorders, depression, anxiety, panic, pain, and neuropathological disorders. View Source

2-Ethylpyrrolidine-3-carboxylic Acid: Research & Industrial Applications

Regioisomeric Synthetic Intermediate

2-Ethylpyrrolidine-3-carboxylic acid serves as a distinct regioisomer in pharmaceutical intermediate applications, specifically for synthetic pathways requiring 2-ethyl rather than 4-ethyl substitution. While 4-ethylpyrrolidine-3-carboxylic acid is the documented intermediate for Upadacitinib synthesis [1], the 2-ethyl isomer is procured for alternative medicinal chemistry programs where 2-position alkyl substitution is required for target SAR or where 2-ethyl pyrrolidine scaffolds serve as building blocks for distinct compound series. Procurement requires explicit verification of regioisomeric identity (CAS 1469795-66-1) to avoid cross-contamination with the 4-ethyl isomer (relevant to Upadacitinib intermediate applications) [2].

α-Substituted β-Proline Peptidomimetics

The compound serves as an α-substituted β-proline building block for peptidomimetic synthesis, where the ethyl group at the 2-position imposes conformational constraints on peptide backbone geometry. The hydrogenation methodology producing 84–87% cis diastereoselectivity [1] provides a reproducible synthetic entry to this scaffold class. Researchers developing conformationally constrained peptide analogs for protease inhibition or receptor modulation require 2-ethylpyrrolidine-3-carboxylic acid with defined diastereomeric composition. Suppliers should provide certificates of analysis specifying cis/trans ratio or enantiomeric purity when chiral resolution has been performed.

Endothelin Antagonist SAR & Selectivity

For medicinal chemistry programs targeting endothelin receptors, 2-ethylpyrrolidine-3-carboxylic acid provides a 2-alkyl substituted scaffold distinct from 2-aryl analogs such as A-127722 [1]. The SAR evidence demonstrates that 2-alkyl substitution enhances ET(A) receptor selectivity up to 19,000-fold compared to the 1,000-fold selectivity of the aryl-substituted comparator [1]. Researchers conducting selectivity optimization studies should procure 2-ethylpyrrolidine-3-carboxylic acid specifically for exploring the alkyl-substitution SAR space, as 2-aryl and 2-alkyl derivatives produce fundamentally different receptor selectivity profiles.

Branched Alkyl Pyrrolidines in Neurological Research

2-Ethylpyrrolidine-3-carboxylic acid, as a branched alkyl pyrrolidine-3-carboxylic acid, is covered by patent claims for neurological indications including epilepsy, neurodegeneration, depression, anxiety, and neuropathic pain [1]. Research groups investigating these therapeutic areas may procure this compound based on the patent-disclosed activity of the branched alkyl class. Note that this is a class-level inference rather than direct activity data for the specific compound; procurement decisions should be accompanied by independent biological validation.

Application

Selection Property

Validation Focus

Regioisomeric synthetic building block

Regioisomeric identity verification

Confirm CAS 1469795-66-1 to distinguish from 4-ethyl regioisomer

Conformationally constrained peptidomimetic synthesis

Diastereomeric composition

Verify cis/trans ratio or enantiomeric purity for stereospecific applications

Endothelin receptor SAR studies

2-Alkyl substitution pattern

Review alkyl-vs-aryl selectivity context for library design

Neurological disorder research models

Branched alkyl pyrrolidine class

Review patent-disclosed research context; independent validation recommended

• [1] Ukrainica Bioorganica Acta. Pd/C-Catalysed Hydrogenization of Methyl Pyrrole-3-Carboxylates in the Diastereoselective Synthesis of α-Substituted β-Prolines. 2020. View Source
• [2] J. Med. Chem. Discovery of A-127722 and pyrrolidine-based endothelin receptor antagonists with ET(A) selectivity up to 19,000-fold. View Source
• [3] Patent DE69921340T2. Branched alkyl pyrrolidine-3-carboxylic acids for neurological disorders. View Source